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Compound of Interest

(Tyr36)-pTH-Related Protein (1-
Compound Name:
36) (human, mouse, rat)

cat. No.: B15605235

Essential Guide to the Safe Disposal of (Tyr36)-pTH-
Related Protein (1-36)

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive operational and logistical framework for the proper
disposal of (Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat), a synthetic peptide
used in research. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance. Due to the limited specific toxicological
data available for many synthetic peptides, this substance should be handled as potentially
hazardous material.

Immediate Safety Protocols & Handling

Before initiating any disposal procedures, it is imperative to handle the peptide with appropriate
care to minimize exposure risks.

Personal Protective Equipment (PPE): All personnel handling (Tyr36)-pTH-Related Protein (1-
36) in either lyophilized powder or solution form must wear the following PPE:
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PPE Category Item Specification and Use

Required for protection against
) splashes of solutions or
Eye and Face Protection Safety Goggles ) ]
airborne particles of the

lyophilized powder.

Nitrile gloves are standard for
preventing skin contact.
] ] ] Consider double-gloving for
Hand Protection Chemical-Resistant Gloves ]
enhanced protection when
handling concentrated

solutions.

A standard lab coat is
] mandatory to protect clothing
Body Protection Laboratory Coat ] )
and skin from potential

contamination.

Recommended when handling
the lyophilized powder to
) ) ) prevent inhalation. All handling
Respiratory Protection Respirator/Dust Mask i
of the powder should ideally

occur in a chemical fume hood.

[1]

Engineering Controls: A well-ventilated area is crucial when working with this peptide. For
procedures involving the lyophilized powder, such as weighing or reconstitution, a chemical
fume hood should be utilized to prevent inhalation of airborne particles.[1]

Quantitative Data Summary

The following table summarizes key quantitative information for (Tyr36)-pTH-Related Protein
(1-36). This data is essential for safe handling, storage, and preparation for disposal.
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Property Value Notes

Molecular Weight 4309.85 g/mol

Proper storage is critical to
maintain peptide integrity.

N Lyophilized peptides are stable
Lyophilized: -20°C to -80°C

Storage Temperature Solution: -20°C (1 month) or
-80°C (6 months)[2]

for longer periods when stored
at lower temperatures.[2]
Solutions should be aliquoted
to avoid repeated freeze-thaw

cycles.

Ultrasonic assistance may be
required for dissolution in
DMSO. Note that DMSO is

hygroscopic and using a fresh,

- DMSO: 100 mg/mL (23.20 unopened container is
Solubility )

mM)[2] recommended for optimal
solubility.[2] For other solvents,
it is advised to test solubility
with a small amount of the
peptide first.

White to off-white lyophilized

Appearance

powder

Experimental Protocols: Disposal Procedures

The proper disposal of (Tyr36)-pTH-Related Protein (1-36) and associated waste must be
conducted in a systematic manner, treating all contaminated materials as hazardous chemical
waste.

Step 1: Waste Segregation

Proper segregation at the source of generation is the foundational step in safe disposal.

e Solid Waste:
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o Unused or expired lyophilized (Tyr36)-pTH-Related Protein (1-36).
o Contaminated consumables, including weighing paper, pipette tips, and microfuge tubes.

o Used PPE such as gloves and disposable lab coats.

e Liquid Waste:
o Residual peptide solutions.
o Solvents used for reconstitution (e.g., DMSO).

o Agqueous buffers and media from experimental procedures that have come into contact
with the peptide.

Step 2: Containerization

All waste must be collected in appropriate, clearly labeled containers.

o Select a Container: Use a non-reactive, sealable container, such as a high-density
polyethylene (HDPE) bottle or a designated hazardous waste container provided by your
institution's Environmental Health & Safety (EH&S) department.

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "(Tyr36)-pTH-Related Protein (1-36)". Include the date of initial waste
accumulation and the primary hazards (e.g., "Toxic," "Chemical Waste").

e Collection:

o For solid waste, carefully place all contaminated items into the designated container to
avoid generating dust.

o For liquid waste, pour solutions directly and carefully into the liquid waste container.

Step 3: On-Site Accumulation and Storage

Waste containers should be stored in a designated satellite accumulation area within the
laboratory.
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e Location: The storage area should be secure, away from general laboratory traffic, and
clearly marked as a hazardous waste accumulation point.

» Containment: Store waste containers in secondary containment to prevent spills.

e Segregation: Ensure that incompatible waste types are not stored together.

Step 4: Final Disposal

The final disposal of (Tyr36)-pTH-Related Protein (1-36) waste must be handled by qualified
personnel.

e Contact EH&S: Once the waste container is full or has reached the maximum allowed
accumulation time as per your institution's policy, contact your Environmental Health &
Safety (EH&S) department.

e Scheduled Pickup: Arrange for a scheduled pickup of the hazardous waste. Do not attempt
to dispose of this material through standard laboratory trash or down the drain.

o Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations.

Mandatory Visualizations
Disposal Workflow for (Tyr36)-pTH-Related Protein (1-36)

The following diagram illustrates the procedural flow for the safe disposal of (Tyr36)-pTH-
Related Protein (1-36) waste.
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Preparation & Handling
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:
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Y
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(Unused peptide, contaminated consumables, PPE)
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e
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:
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:
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:

~

Contact Environmental Health & Safety (EH&S)

for Pickup

:

End: Compliant Disposal by EH&S
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Caption: Workflow for the proper disposal of (Tyr36)-pTH-Related Protein (1-36) waste.
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Logical Relationship for PPE Selection

This diagram outlines the decision-making process for selecting the appropriate level of
Personal Protective Equipment.

4 PPE Selection Logic )

Form of Peptide?

iquid
Lyophilized Powder Solution
Required PPE: Required PPE:
- Safety Goggles
- Safety Goggles
- Gloves
- Gloves
- Lab Coat
. - Lab Coat
- Respirator/Dust Mask
- J

Click to download full resolution via product page

Caption: Decision diagram for selecting appropriate PPE based on the physical form of the
peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Tyr36)-pTH-Related Protein (1-36) (human, mouse,
rat) proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605235#tyr36-pth-related-protein-1-36-human-
mouse-rat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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